Cas no 4788-15-2 (5-amino-1-ethyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile
• CAS No: 4788-15-2
• MF: C₆H₈N₄
• MW: 136.15452003479
• MDL: MFCD04973471
• CID: 325964
• PubChem ID: 10796792
• Update Time: 2025-11-02

5-amino-1-ethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-1-ethyl-
• 5-AMINO-1-ETHYL-1H-PYRAZOLE-4-CARBONITRILE
• 5-amino-1-ethylpyrazole-4-carbonitrile
• 5-Amino-4-cyano-1-ethylpyrazol
• SCHEMBL2193196
• E85464
• C6H8N4
• CS-0377476
• UXCCGIWVLMDSPZ-UHFFFAOYSA-N
• EN300-85607
• Z1262691701
• AKOS008967289
• 4788-15-2
• DTXSID80444923
• 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile

• MDL： MFCD04973471
• Inchi： 1S/C6H8N4/c1-2-10-6(8)5(3-7)4-9-10/h4H,2,8H2,1H3
• InChI Key： UXCCGIWVLMDSPZ-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)CC

Computed Properties

• Exact Mass: 136.07500
• Monoisotopic Mass: 136.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 330.1±27.0 °C at 760 mmHg
• Flash Point: 153.4±23.7 °C
• PSA: 67.63000
• LogP: 0.93808
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-amino-1-ethyl-1H-pyrazole-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile

Recent Advances in the Study of 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS: 4788-15-2)

5-amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS: 4788-15-2) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified this compound as a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The study reported IC50 values in the nanomolar range, suggesting high efficacy.

In addition to its applications in oncology, 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a precursor for synthesizing compounds with broad-spectrum antibacterial activity. The researchers synthesized a series of derivatives and tested them against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Several derivatives showed promising activity, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics.

The chemical versatility of 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile is further underscored by its use in the development of fluorescent probes for biological imaging. A 2022 study in Chemical Communications reported the synthesis of a pyrazole-based fluorescent probe derived from this compound, which exhibited high selectivity for detecting reactive oxygen species (ROS) in live cells. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile derivatives. Recent research has focused on improving their solubility, stability, and bioavailability through structural modifications. For instance, a 2023 study in European Journal of Medicinal Chemistry explored the incorporation of hydrophilic groups into the pyrazole core, resulting in derivatives with enhanced water solubility and reduced toxicity.

In conclusion, 5-amino-1-ethyl-1H-pyrazole-4-carbonitrile (CAS: 4788-15-2) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its applications span from kinase inhibition and antimicrobial therapy to biological imaging, demonstrating its broad utility. Future studies are expected to further refine its derivatives for clinical translation, addressing current limitations and unlocking new therapeutic possibilities.